Cas no 67624-30-0 (1-hexyl-1H-1,3-benzodiazole-2-thiol)

• Product Name: 1-hexyl-1H-1,3-benzodiazole-2-thiol
• CAS No: 67624-30-0
• MF: C₁₃H₁₈N₂S
• MW: 234.360421657562
• CID: 966437
• PubChem ID: 4349882
• Update Time: 2025-06-08

1-hexyl-1H-1,3-benzodiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione, 1-hexyl-1,3-dihydro-
• 1-hexyl-1H-1,3-benzodiazole-2-thiol
• 1-Hexyl-1H-benzoimidazole-2-thiol
• 3-hexyl-1H-benzimidazole-2-thione
• 1-Hexyl-1,3-dihydro-2H-benzimidazole-2-thione
• SCHEMBL3141446
• WFWILCAZZKHLLP-UHFFFAOYSA-N
• EN300-04413
• Z56886520
• 1-hexyl-1H-benzo[d]imidazole-2-thiol
• 1H-1,3-Benzimidazole-2-thiol, 1-hexyl-
• 67624-30-0
• AKOS000275427
• F1216-0124
• CS-0219595
• 1-hexyl-2,3-dihydro-1H-1,3-benzodiazole-2-thione
• DTXSID801254006
• STK139517
• 1-hexyl-1H-benzimidazole-2-thiol

• Inchi： 1S/C13H18N2S/c1-2-3-4-7-10-15-12-9-6-5-8-11(12)14-13(15)16/h5-6,8-9H,2-4,7,10H2,1H3,(H,14,16)
• InChI Key： WFWILCAZZKHLLP-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2N1CCCCCC

Computed Properties

• Exact Mass: 234.119
• Monoisotopic Mass: 234.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4A^2
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-hexyl-1H-1,3-benzodiazole-2-thiol

Comprehensive Overview of 1-Hexyl-1H-1,3-benzodiazole-2-thiol (CAS No. 67624-30-0): Properties, Applications, and Industry Insights

1-Hexyl-1H-1,3-benzodiazole-2-thiol (CAS No. 67624-30-0) is a specialized organic compound belonging to the benzodiazole family, which has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This sulfur-containing heterocyclic compound features a hexyl side chain, enhancing its solubility in organic solvents and broadening its utility in industrial and research settings. Researchers and manufacturers frequently search for terms like "benzodiazole derivatives," "thiol-functionalized compounds," and "CAS 67624-30-0 suppliers," reflecting its growing relevance in fields such as material science, pharmaceuticals, and agrochemicals.

The molecular structure of 1-Hexyl-1H-1,3-benzodiazole-2-thiol combines a benzodiazole core with a thiol group at the 2-position, making it a valuable intermediate for synthesizing more complex molecules. Its hexyl substituent improves lipophilicity, a feature often explored in drug design and polymer chemistry. Recent studies highlight its potential as a ligand in catalysis or a building block for functional materials, aligning with trends in sustainable chemistry and green synthesis. Users frequently inquire about "how to synthesize 1-hexyl-benzodiazole-thiol" or "applications of benzodiazole thiols in coatings," underscoring its interdisciplinary appeal.

In the pharmaceutical sector, 1-Hexyl-1H-1,3-benzodiazole-2-thiol is investigated for its bioactive potential, particularly in modulating enzyme activity or serving as a scaffold for antimicrobial agents. Its thiol group enables facile conjugation with biomolecules, a property leveraged in proteomics and diagnostic reagent development. Meanwhile, material scientists value its role in creating self-assembled monolayers (SAMs) and corrosion inhibitors, addressing demands for advanced surface treatments in electronics and automotive industries. Searches for "benzodiazole-thiol conductivity" or "CAS 67624-30-0 in OLEDs" reflect these niche applications.

From an industrial perspective, the compound's stability and functional groups make it a candidate for high-performance additives in lubricants and adhesives. Its compatibility with polymer matrices is another area of exploration, especially for enhancing thermal resistance or UV absorption. Environmental considerations also drive interest, with queries like "biodegradability of hexyl-benzodiazole derivatives" gaining traction. Manufacturers prioritize scalable synthesis routes and cost-effective purification methods to meet regulatory and commercial benchmarks.

Quality control and analytical characterization of 1-Hexyl-1H-1,3-benzodiazole-2-thiol rely on techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with industry standards. Suppliers often highlight batch-to-batch consistency and purity grades (>98%) to cater to research and bulk procurement needs. The compound's safety profile and handling guidelines are documented in Material Safety Data Sheets (MSDS), addressing common user concerns about storage and stability.

Looking ahead, innovations in catalysis and nanotechnology are expected to expand the applications of 1-Hexyl-1H-1,3-benzodiazole-2-thiol. Collaborative research between academia and industry may unlock its potential in energy storage or smart materials, aligning with global trends toward sustainable technologies. As interest grows, so does the demand for detailed technical data, driving content around "structure-activity relationships of benzodiazole thiols" and "patents involving CAS 67624-30-0."

In summary, 1-Hexyl-1H-1,3-benzodiazole-2-thiol (CAS No. 67624-30-0) exemplifies the intersection of chemistry and innovation. Its multifaceted roles—from pharmaceutical intermediates to advanced material components—make it a compound of enduring interest. By addressing user queries and industry trends, this overview bridges scientific rigor with practical relevance, offering a holistic perspective on its current and future significance.